Cas no 2227798-25-4 (rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol
• CAS No: 2227798-25-4
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5897010
• PubChem ID: 165599123
• Update Time: 2025-10-29

rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol
• EN300-1637339
• 2227798-25-4
• rac-(1R,2S)-2-[(cyclopent-1-en-1-yl)methyl]cyclohexan-1-ol

• Inchi： 1S/C12H20O/c13-12-8-4-3-7-11(12)9-10-5-1-2-6-10/h5,11-13H,1-4,6-9H2/t11-,12+/m0/s1
• InChI Key： FKNUQJLRKGONAE-NWDGAFQWSA-N
• SMILES： O[C@@H]1CCCC[C@H]1CC1=CCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol

Introduction to rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol (CAS No. 2227798-25-4)

rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol (CAS No. 2227798-25-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclohexane ring substituted with a cyclopentenylmethyl group, which imparts specific stereochemical properties that are crucial for its applications in various scientific and pharmaceutical contexts.

The racemic form of this compound, denoted as rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol, consists of equal amounts of the (1R,2S) and (1S,2R) enantiomers. The presence of these enantiomers can significantly influence the compound's physical and chemical properties, as well as its biological activity. Understanding the behavior of both enantiomers is essential for optimizing the compound's use in drug development and other applications.

Recent research has highlighted the importance of chiral compounds in drug discovery and development. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), can lead to different pharmacological profiles. For instance, one enantiomer may be more active or have fewer side effects compared to its counterpart. In the case of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol, studies have shown that the specific stereochemistry can affect its binding affinity to certain receptors and enzymes.

The synthesis of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol has been a topic of interest for organic chemists due to the challenges associated with controlling stereochemistry during synthesis. Various synthetic routes have been explored, including asymmetric synthesis methods that aim to produce the desired enantiomer with high enantioselectivity. One notable approach involves the use of chiral catalysts or auxiliaries to direct the formation of the correct stereocenter during key reaction steps.

In terms of biological activity, rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol has shown promise in several areas. Preliminary studies have indicated potential anti-inflammatory and anti-cancer properties, although further research is needed to fully understand its mechanisms of action and therapeutic potential. The compound's ability to modulate specific signaling pathways or interact with key biological targets makes it an intriguing candidate for further investigation.

From a pharmacokinetic perspective, the properties of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol are also important considerations. Factors such as solubility, stability, and metabolic fate can significantly impact its bioavailability and efficacy. Researchers are actively studying these aspects to optimize the compound's performance in preclinical models and eventually in clinical trials.

Moreover, the environmental impact of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol is another area of interest. Ensuring that the compound can be synthesized and used in an environmentally sustainable manner is crucial for its long-term viability as a pharmaceutical or industrial product. Green chemistry principles are being applied to develop more eco-friendly synthetic methods and reduce waste generation during production.

In conclusion, rac-(1R,2S)-2-(cyclopent-1-en-1-yllmethyl)cyclohexan-l-oI (CAS No. 2227798-254) represents a fascinating compound with potential applications in various scientific and pharmaceutical fields. Its unique stereochemical properties and biological activities make it a valuable subject for ongoing research and development. As more studies are conducted, it is likely that new insights into its behavior and utility will emerge, further expanding its relevance in both academic and industrial settings.